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Compound of Interest

Compound Name: 4-Hydroxyphenylacetic acid-d4

Cat. No.: B12387213 Get Quote

An In-depth Technical Guide to 4-Hydroxyphenylacetic acid-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxyphenylacetic acid-d4,

a deuterated form of 4-Hydroxyphenylacetic acid (4-HPAA). 4-HPAA is a significant metabolite

derived from the amino acid tyrosine and dietary polyphenols, playing a role as a biomarker for

various gastrointestinal conditions and in protein metabolism.[1] Its deuterated counterpart, 4-
Hydroxyphenylacetic acid-d4, serves as a crucial internal standard for quantitative analytical

methods such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass

Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of the non-deuterated 4-

Hydroxyphenylacetic acid. These properties are essential for handling, storage, and

experimental design.
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Property Value Reference

Synonyms
p-Hydroxyphenyl acetic acid,

4-HPAA, p-HPAA
[3][4][5]

CAS Number 156-38-7 [3][4]

Molecular Formula C₈H₈O₃ [4][5]

Molecular Weight 152.15 g/mol [3][4][5]

Appearance
White to light beige crystalline

powder
[4][6]

Melting Point 148-153 °C [3][4]

Purity
≥97.5% (GC), ≥98% (Titration),

≥99% (Titration)
[3][4][5]

Solubility

Soluble in dimethyl formamide

(~1 mg/ml), PBS (pH 7.2) (~10

mg/ml)

[5]

Storage Store at -20°C or 0-8°C [4][5]

Analytical Applications and Data
4-Hydroxyphenylacetic acid-d4 is primarily utilized as an internal standard in bioanalytical

method development and validation. Its use allows for accurate quantification of endogenous 4-

HPAA in complex biological matrices by correcting for variations in sample preparation and

instrument response.
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Analytical
Technique

Application Internal Standard Reference

UPLC-MS/MS

Quantification of 4-

HPAA and other

metabolites in human

serum.

4-

Hydroxyphenylacetic

acid-d4

[7]

GC-MS

Analysis of urine

organic acids to

identify metabolic

disorders and

bacterial overgrowth.

4-

Hydroxyphenylacetic

acid-d4

[1]

NMR
Quantitative analysis

of metabolites.

4-

Hydroxyphenylacetic

acid-d4

[2]

Experimental Protocols
Sample Preparation for UPLC-MS/MS Analysis of 4-
HPAA in Human Serum
This protocol is adapted from a validated method for the analysis of aromatic amino acid

metabolites.[7]

Protein Precipitation: To 100 µL of human serum, add 400 µL of ice-cold methanol containing

the internal standard, 4-Hydroxyphenylacetic acid-d4.

Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein

precipitation.

Centrifugation: Centrifuge the samples at 12,000 rpm for 10 minutes at 4°C to pellet the

precipitated proteins.

Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen gas.
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Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., a mixture

of water and acetonitrile with formic acid) for UPLC-MS/MS analysis.

Preparation of 4-HPAA Stock and Working Solutions for
in vivo Studies
The following protocols are suggested for preparing 4-HPAA solutions for animal studies.[8]

DMSO/PEG300/Tween-80/Saline:

Prepare a 25 mg/mL stock solution of 4-HPAA in DMSO.

For a 1 mL working solution, take 100 µL of the DMSO stock solution and add it to 400 µL

of PEG300. Mix well.

Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of saline to reach a final volume of 1 mL.

DMSO/Corn oil:

Prepare a 25 mg/mL stock solution of 4-HPAA in DMSO.

For a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of corn oil

and mix until a clear solution is obtained.

Biological Pathways and Mechanisms
4-Hydroxyphenylacetic acid is involved in several key metabolic and signaling pathways.

Tyrosine Metabolism
4-HPAA is a downstream metabolite of the amino acid tyrosine. This pathway is significant in

both human metabolism and the metabolic activities of the gut microbiota.[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12387213?utm_src=pdf-custom-synthesis
https://www.rupahealth.com/biomarkers/4-hydroxyphenylacetic-acid
https://www.medchemexpress.com/4-hydroxyphenylacetic-acid-d4.html
https://www.sigmaaldrich.com/US/en/product/sial/55206
https://www.chemimpex.com/products/21242
https://cdn.caymanchem.com/cdn/insert/26613.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6314323.htm
https://pubmed.ncbi.nlm.nih.gov/37999224/
https://pubmed.ncbi.nlm.nih.gov/37999224/
https://pubmed.ncbi.nlm.nih.gov/37999224/
https://pubmed.ncbi.nlm.nih.gov/37999224/
https://www.medchemexpress.com/4-Hydroxyphenylacetic_acid.html
https://www.researchgate.net/figure/Biosynthetic-pathway-of-4-hydroxyphenylacetic-acid-4HPAA-tyrA-pheA-fused-chorismate_fig1_332591817
https://www.benchchem.com/product/b12387213#4-hydroxyphenylacetic-acid-d4-certificate-of-analysis
https://www.benchchem.com/product/b12387213#4-hydroxyphenylacetic-acid-d4-certificate-of-analysis
https://www.benchchem.com/product/b12387213#4-hydroxyphenylacetic-acid-d4-certificate-of-analysis
https://www.benchchem.com/product/b12387213#4-hydroxyphenylacetic-acid-d4-certificate-of-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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